4-(4-((4-Chlorophenyl)sulfonyl)-2-(2-fluorophenyl)oxazol-5-yl)morpholine

• IUPAC Name: 4-[4-(4-chlorophenyl)sulfonyl-2-(2-fluorophenyl)-1,3-oxazol-5-yl]morpholine
• InChI: InChI=1S/C19H16ClFN2O4S/c20-13-5-7-14(8-6-13)28(24,25)18-19(23-9-11-26-12-10-23)27-17(22-18)15-3-1-2-4-16(15)21/h1-8H,9-12H2
• InChI Key: HZEKYWPDBUTBAB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(N=C(O2)C3=CC=CC=C3F)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H16ClFN2O4S
• Molecular Weight: 422.9 g/mol

Description

4-(4-((4-Chlorophenyl)sulfonyl)-2-(2-fluorophenyl)oxazol-5-yl)morpholine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the oxazole family and has been synthesized using different methods.

Scientific Research Applications

Fluorescent Molecular Probes

The chemical structure of 4-(4-((4-Chlorophenyl)sulfonyl)-2-(2-fluorophenyl)oxazol-5-yl)morpholine contributes to the development of new fluorescent molecular probes. Such compounds, including similar diphenyloxazoles, have been synthesized to exhibit strong solvent-dependent fluorescence. This property is pivotal for creating ultrasensitive fluorescent probes that can be used to study various biological events and processes, thanks to their long emission wavelengths, large extinction coefficients, high fluorescence quantum yields, and significant Stokes shifts (Diwu et al., 1997).

Synthesis and Pharmacological Studies

Research into sulfur-containing 1,2,4-triazole derivatives, which include structures similar to 4-(4-((4-Chlorophenyl)sulfonyl)-2-(2-fluorophenyl)oxazol-5-yl)morpholine, has led to the synthesis of novel compounds with potential pharmacological applications. These compounds have been characterized and evaluated for their antimicrobial activity against selected bacteria and fungi. The findings suggest that such derivatives could possess excellent drug-like characteristics, underlining their significance in medicinal chemistry and drug development (Rao et al., 2014).

Antimicrobial Activity

The synthesis of sulfonamides and carbamates based on 3-fluoro-4-morpholinoaniline, an intermediate structurally related to 4-(4-((4-Chlorophenyl)sulfonyl)-2-(2-fluorophenyl)oxazol-5-yl)morpholine, has shown that these compounds exhibit good to potent antimicrobial activity. This research highlights the importance of such compounds in developing new antimicrobial agents, particularly against strains resistant to conventional antibiotics. The study also emphasizes the role of molecular docking in predicting the affinity and orientation of synthesized compounds at active enzyme sites (Janakiramudu et al., 2017).